Cas no 321571-57-7 (2-(Aminooxy)-N-(5-iodo-2-pyridinyl)acetamide Hydrochloride)

• Product Name: 2-(Aminooxy)-N-(5-iodo-2-pyridinyl)acetamide Hydrochloride
• CAS No: 321571-57-7
• MF: C₇H₉ClIN₃O₂
• MW: 329.522732496262
• MDL: MFCD08056662
• CID: 1027473
• PubChem ID: 18526031
• Update Time: 2025-06-11

2-(Aminooxy)-N-(5-iodo-2-pyridinyl)acetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Aminooxy)-N-(5-iodopyridin-2-yl)acetamide hydrochloride
• 2-(AMINOOXY)-N-(5-IODO-2-PYRIDINYL)ACETAMIDE HYDROCHLORIDE
• AG-A-32125
• AG-B-86890
• ANW-55351
• CTK7F2110
• MolPort-009-195-414
• RP16616
• 2-aminooxy-N-(5-iodopyridin-2-yl)acetamide;hydrochloride
• DTXSID60594718
• 2-(Aminooxy)-N-(5-iodo-2-pyridinyl)acetamidehydrochloride
• 2-(Aminooxy)-N-(5-iodopyridin-2-yl)acetamidehydrochloride
• 321571-57-7
• 7M-903
• AKOS005070974
• 2-(Aminooxy)-N-(5-iodopyridin-2-yl)acetamide--hydrogen chloride (1/1)
• 2-(Aminooxy)-N-(5-iodo-2-pyridinyl)acetamide Hydrochloride

• MDL： MFCD08056662
• Inchi： 1S/C7H8IN3O2.ClH/c8-5-1-2-6(10-3-5)11-7(12)4-13-9;/h1-3H,4,9H2,(H,10,11,12);1H
• InChI Key： DXZDFUMXZPXWBP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1)NC(CON)=O.Cl

Computed Properties

• Exact Mass: 328.94280g/mol
• Monoisotopic Mass: 328.94280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-(Aminooxy)-N-(5-iodo-2-pyridinyl)acetamide Hydrochloride

Introduction to 2-(Aminooxy)-N-(5-iodo-2-pyridinyl)acetamide Hydrochloride (CAS No. 321571-57-7)

2-(Aminooxy)-N-(5-iodo-2-pyridinyl)acetamide Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 321571-57-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents. The unique structural features of this molecule, particularly the presence of an aminooxy functional group and a 5-iodo-2-pyridinyl moiety, contribute to its potential utility in various biochemical pathways and drug discovery applications.

The aminooxy group, characterized by the -NH-O- structure, is known for its ability to participate in nucleophilic substitution reactions and form stable bonds with other functional groups. This property makes it a valuable moiety in the design of bioconjugates and prodrugs, where controlled release and targeted delivery are critical. In contrast, the 5-iodo-2-pyridinyl substituent introduces a halogen atom into the pyridine ring, which can enhance the metabolic stability and binding affinity of the compound towards biological targets. The combination of these two features in 2-(Aminooxy)-N-(5-iodo-2-pyridinyl)acetamide Hydrochloride suggests a multifaceted role in drug development.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated pyridine derivatives in the design of small-molecule inhibitors and activators. The 5-iodo group, in particular, has been extensively studied for its ability to improve pharmacokinetic properties such as solubility and bioavailability. This has led to its incorporation into numerous clinical candidates that are currently undergoing preclinical or clinical evaluations. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations.

In the context of contemporary research, 2-(Aminooxy)-N-(5-iodo-2-pyridinyl)acetamide Hydrochloride has been explored for its potential applications in oncology and anti-inflammatory therapies. Studies have demonstrated that halogenated pyridines can modulate enzyme activity by acting as substrates or inhibitors. The aminooxy group further extends this capability by allowing for covalent bonding with biomolecules, thereby enabling targeted drug delivery systems. For instance, researchers have investigated its use as a precursor in the synthesis of protease inhibitors, which are crucial for treating chronic inflammatory diseases.

The structural motif of this compound also aligns with emerging trends in drug discovery, where hybrid molecules combining multiple pharmacophores are designed to achieve synergistic effects. The 5-iodo-2-pyridinyl part can interact with specific amino acid residues in protein targets, while the aminooxy group can facilitate further chemical modifications to enhance binding affinity or selectivity. Such design principles are increasingly employed in the development of next-generation therapeutics that aim to overcome resistance mechanisms associated with existing drugs.

From a synthetic chemistry perspective, 2-(Aminooxy)-N-(5-iodo-2-pyridinyl)acetamide Hydrochloride exemplifies the sophistication achieved in multi-step organic synthesis. The introduction of both an aminooxy and a halogenated pyridine moiety requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have significantly improved the efficiency of these processes. These advancements not only facilitate the production of complex molecules like this one but also open new avenues for structural diversification in drug discovery.

The pharmacological potential of this compound has been further supported by computational studies that predict its interaction with biological targets. Molecular docking simulations have shown that it can bind to enzymes involved in cancer pathways with high specificity. Additionally, its ability to undergo post-synthetic modifications allows for fine-tuning of its pharmacological profile. For example, conjugation with ligands or antibodies could enhance its targeting capabilities, making it suitable for therapies that require localized action.

In conclusion, 2-(Aminooxy)-N-(5-iodo-2-pyridinyl)acetamide Hydrochloride (CAS No. 321571-57-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of an aminooxy group and a 5-iodo-2-pyridinyl moiety positions it as a versatile tool for drug development across multiple therapeutic areas. As research continues to uncover new applications for halogenated pyridines and functionalized amine derivatives, compounds like this one are likely to play an increasingly important role in shaping future medical treatments.